Cas no 22251-85-0 (Riboflavin sodium phosphate)

• Product Name: Riboflavin sodium phosphate
• CAS No: 22251-85-0
• MF: C₁₇H₂₀N₄NaO₉P
• MW: 478.325635910034
• CID: 261357
• Update Time: 2023-08-02

Riboflavin sodium phosphate Chemical and Physical Properties

Names and Identifiers

• Riboflavin5'-(dihydrogen phosphate), sodium salt (8CI,9CI)
• flavin mononucleotide disodium salt
• [[5-(7,8-dimethyl-2,4-dioxo-benzo[g]pteridin-10-yl)-2,3,4-trihydroxy-pentoxy]-hydroxy-phosphoryl]oxysodium
• 204-988-6
• riboflavin sodium phosphate
• Riboflavin 5'-phosphate sodium
• flavin mononucleotide
• Riboflavin (phosphate sodium)
• Photrexa
• RIBOFLAVIN PHOSPHATE SODIUM
• Riboflavin-5'-phosphate sodium
• Riboflavin 5'-(sodium hydrogen phosphate)
• 957E53WV42
• Riboflavin 5'-monophosphate sodium salt
• Photrexa Viscous In Dextran 20%
• Riboflavin 5'-(dihydrogen phosphate), sodium salt (1:1)
• RIBOFLAVIN 5-PHOSPHATE SODIUM
• FMN-Na
• Riboflavin 5'-(dihydrogen phosphate), monosodium salt
• Riboflavina 5 fosfato de
• Riboflavin sodium phosphate

• Inchi： 1S/C17H21N4O9P.Na/c1-7-3-9-10(4-8(7)2)21(15-13(18-9)16(25)20-17(26)19-15)5-11(22)14(24)12(23)6-30-31(27,28)29;/h3-4,11-12,14,22-24H,5-6H2,1-2H3,(H,20,25,26)(H2,27,28,29);/q;+1/p-1/t11-,12+,14-;/m0./s1
• InChI Key： OHSHFZJLPYLRIP-BMZHGHOISA-M
• SMILES： P(=O)(O)([O-])OC[C@H]([C@H]([C@H](CN1C2C(C(NC(N=2)=O)=O)=NC2C=C(C)C(C)=CC1=2)O)O)O.[Na+]

Computed Properties

• Exact Mass: 456.104615
• Monoisotopic Mass: 456.104615
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 856
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 204
• XLogP3: _2.6

Experimental Properties

• Density: 1.83
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 223.56000
• LogP: -0.68180